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Compound of Interest

Compound Name: Z-GLN(MTT)-OH

CAS No.: 144317-19-1

Cat. No.: B612880

Get Quote

Executive Summary
Z-GLN(MTT)-OH (N-

-Benzyloxycarbonyl-N-

-(4-methyltrityl)-L-glutamine) is a specialized protected amino acid used in Solid Phase Peptide
Synthesis (SPPS).[1] While generally classified as low-hazard (non-acutely toxic), its disposal
is strictly regulated due to its high organic content, aromatic complexity, and the solvents
typically associated with its use.[1]

Immediate Action Directive:

NEVER dispose of this substance or its solutions down the drain.

Segregate based on the solvent matrix (Halogenated vs. Non-Halogenated).

Incinerate via an approved hazardous waste contractor.
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To manage waste effectively, you must understand the chemical behavior that dictates the

disposal method.

Feature Chemical Logic Disposal Implication

Z-Group (Benzyloxycarbonyl)

Aromatic carbamate.[1] Stable

to base; cleaved by

hydrogenolysis or strong acid

(HBr/AcOH).

High Carbon/Nitrogen content

increases Chemical Oxygen

Demand (COD) in water

systems.[1] Requires high-

temp incineration.[1]

Mtt-Group (4-Methyltrityl)

Extremely bulky, lipophilic,

acid-labile protecting group on

the Glutamine side chain.[1]

Upon cleavage (e.g., 1% TFA),

it forms a stable, bright

yellow/orange carbocation.[1]

Visual Indicator: If your waste

turns yellow/orange upon

acidification, Mtt is present.

Solubility

Insoluble in water; soluble in

organic solvents (DMF, DCM,

NMP).[1]

Clog Hazard: If aqueous

buffers are added to high-

concentration waste, the

amino acid will precipitate,

potentially clogging waste

lines.[1]

Waste Stream Decision Matrix
The following workflow illustrates the decision logic for segregating Z-GLN(MTT)-OH waste.
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Figure 1: Decision matrix for segregating peptide synthesis waste streams.[1]

Detailed Operational Protocols
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Protocol A: Solid Waste Disposal (Expired or Spilled)
Use this for pure powder that has expired or spill cleanup materials (wipes).

Containment: Place the solid material in a clear polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-

mouth HDPE jar.

Labeling:

Chemical Name: Z-GLN(MTT)-OH.[1]

Hazard Class: Non-Regulated Organic Solid (unless mixed with other hazards).

Note: "For Incineration Only."

Storage: Store in the "Solid Organic Waste" drum. Do not mix with oxidizers (e.g., nitrates,

permanganates) as the organic protecting groups can act as fuel.

Protocol B: Liquid Waste (SPPS Effluent)
This is the most common scenario. The Z-GLN(MTT)-OH is a solute; the solvent dictates the

procedure.[1]

Scenario 1: Coupling Mixture (DCM/DMF)

Risk: Dichloromethane (DCM) is a halogenated solvent.

Procedure:

Collect in a carboy labeled "Halogenated Organic Waste."

Ensure the container is rated for halogenated solvents (fluorinated HDPE or glass).

Standard LDPE may swell/degrade with DCM over time.

RCRA Code: Likely F002 (Spent halogenated solvents).

Scenario 2: De-protection Mixture (1-5% TFA in DCM)
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Risk: The waste is Acidic + Halogenated. The Mtt group cleaves here, turning the solution

yellow/orange.

Procedure:

Collect in a carboy labeled "Acidic Halogenated Waste."

Do not mix with cyanide or sulfide waste (generates toxic gas).

Do not mix with basic waste (exothermic reaction/splashing).

Protocol C: Empty Container Management
To classify a container as "RCRA Empty" (40 CFR 261.7):

Remove Residue: Physically scrape or pour out all accessible material.

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue

(e.g., small amount of Acetone or Ethanol).

Crucial Step: Pour the rinsate into the Liquid Organic Waste container (Protocol B), NOT

down the drain.

Deface Label: Cross out the chemical name and write "EMPTY."

Disposal: The bottle can now be discarded in regular trash or glass recycling, depending on

local facility rules.

Regulatory & Compliance Data
While Z-GLN(MTT)-OH is not P-listed or U-listed, its presence in waste streams triggers

specific coding requirements based on the mixture.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b612880/docs?utm_src=pdf-body#z-gln-mtt-oh-disposal-a-technical-operational-guide
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Component
Regulatory Category (US
EPA)

Waste Code

Pure Z-GLN(MTT)-OH Non-Hazardous Organic
None (State specific codes

may apply)

Mixture with DCM Toxic / Spent Solvent F002

Mixture with Methanol Ignitable D001

Mixture with TFA Corrosive D002

Self-Validating Check:

Review your waste manifest.[2] If you are running SPPS using DCM, and your manifest does

not list F002, you are likely non-compliant.

Emergency Procedures
Spill Response (Solid Powder):

PPE: Wear nitrile gloves, lab coat, and safety glasses. A dust mask (N95) is recommended

to avoid inhaling fine particulates.

Action: Sweep up carefully to avoid dust generation.

Clean: Wipe the area with a damp paper towel (water or ethanol).

Dispose: Place all sweepings and wipes into the Solid Organic Waste bin.

Accidental Drain Disposal:

If a significant amount (>10g) enters the drain, flush with copious amounts of water (100x

volume) to prevent crystallization in the P-trap.

Notify your facility's EHS (Environmental Health & Safety) officer immediately, as this

increases the COD load on the wastewater treatment plant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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